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Compound of Interest

Compound Name: BVT-2733 hydrochloride

Cat. No.: B1663171 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide detailed protocols for the preparation of BVT-2733
hydrochloride stock solutions in DMSO, along with guidelines for its use in in vitro studies.

BVT-2733 is a potent and selective inhibitor of 11β-hydroxysteroid dehydrogenase type 1 (11β-

HSD1), an enzyme crucial in the peripheral metabolism of glucocorticoids.[1][2] These

protocols are intended to ensure accurate and reproducible experimental outcomes.

Introduction
BVT-2733 hydrochloride is a nonsteroidal inhibitor of 11β-HSD1, an enzyme that catalyzes

the conversion of inactive cortisone to active cortisol in key metabolic tissues.[3] By inhibiting

this enzyme, BVT-2733 has been shown to attenuate obesity, inflammation, and metabolic

syndrome in preclinical models.[4][5][6] Its utility in research spans studies of metabolic

diseases, inflammation, and osteoporosis.[3]

Chemical and Physical Properties
A summary of the key properties of BVT-2733 hydrochloride is provided in the table below.
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Property Value Reference

CAS Number 376641-65-5 [1]

Molecular Formula C₁₇H₂₂Cl₂N₄O₃S₂ [1]

Molecular Weight 465.42 g/mol [1]

Appearance Crystalline solid [7]

Purity ≥98% [7]

Solubility in DMSO
Approx. 1 mg/mL to ≥42.9

mg/mL
[7][8]

Storage Store at -20°C [7]

Preparation of BVT-2733 Hydrochloride Stock
Solution
This protocol details the steps for preparing a 10 mM stock solution of BVT-2733
hydrochloride in DMSO.

Materials
BVT-2733 hydrochloride (solid)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Pipettes and sterile, filtered pipette tips

Protocol
Equilibrate Reagents: Allow the BVT-2733 hydrochloride vial and anhydrous DMSO to

come to room temperature before opening to prevent condensation.
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Weighing: Accurately weigh a precise amount of BVT-2733 hydrochloride using a calibrated

analytical balance. For a 10 mM stock solution, you would need 4.6542 mg per 1 mL of

DMSO.

Dissolution: Add the appropriate volume of anhydrous DMSO to the BVT-2733
hydrochloride. For example, add 1 mL of DMSO to 4.6542 mg of the compound.

Mixing: Vortex the solution until the BVT-2733 hydrochloride is completely dissolved.

Gentle warming (e.g., in a 37°C water bath) can aid dissolution if necessary.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C. For

short-term storage (up to one month), 0-4°C is acceptable.[2]

Workflow for Stock Solution Preparation
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Workflow for preparing BVT-2733 hydrochloride stock solution.

In Vitro Application: Inhibition of Inflammatory Gene
Expression
This protocol provides a general method for treating cultured cells with BVT-2733 to assess its

effect on inflammatory gene expression, based on published studies.[6][9]
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Materials
Cultured cells (e.g., J774A.1 macrophages or 3T3-L1 preadipocytes)

Complete cell culture medium

BVT-2733 hydrochloride stock solution (10 mM in DMSO)

Inflammatory stimulus (e.g., Lipopolysaccharide (LPS) or Palmitate (PA))

Phosphate-buffered saline (PBS)

Reagents for RNA extraction and quantitative real-time PCR (qRT-PCR)

Protocol
Cell Seeding: Seed cells in appropriate culture plates and allow them to adhere and reach

the desired confluency.

Preparation of Working Solutions: Prepare working solutions of BVT-2733 by diluting the 10

mM stock solution in complete cell culture medium to the desired final concentrations (e.g.,

50-100 µM).[2] Also, prepare a vehicle control with the same final concentration of DMSO.

Treatment:

For pre-treatment, replace the culture medium with the medium containing the desired

concentration of BVT-2733 or vehicle control and incubate for a specified time (e.g., 1-2

hours).

Add the inflammatory stimulus (e.g., LPS at 50 ng/mL or PA at 100 µM) to the wells.[6]

Co-incubate the cells with BVT-2733 and the inflammatory stimulus for the desired

duration (e.g., 24 hours).[2]

Cell Lysis and RNA Extraction: After incubation, wash the cells with PBS and lyse them.

Extract total RNA using a suitable kit according to the manufacturer's instructions.
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qRT-PCR Analysis: Perform reverse transcription of the RNA to cDNA, followed by qRT-PCR

to analyze the expression levels of target inflammatory genes (e.g., MCP-1, IL-6, TNF-α).

Signaling Pathway Inhibition
BVT-2733's primary mechanism of action is the inhibition of 11β-HSD1. This reduces the

intracellular conversion of cortisone to cortisol, thereby dampening the downstream effects of

cortisol, which can include the potentiation of inflammatory signaling pathways like NF-κB.
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BVT-2733 inhibits 11β-HSD1, reducing cortisol production and its downstream effects.

In Vivo Application Data
The following table summarizes dosage information from in vivo studies using BVT-2733 in

mouse models.

Animal Model Dosage
Route of
Administration

Study Focus Reference

Diet-induced

obese mice

100 mg/kg, twice

daily
Oral

Obesity and

inflammation
[6]

Diet-induced

obese mice
50 mg/kg/day Injection Hepatic steatosis [10]

Collagen-

induced arthritis

mice

100 mg/kg, twice

daily
Oral

Arthritis severity

and inflammation
[2]

Safety Precautions
BVT-2733 hydrochloride should be handled as a hazardous material.[7] Appropriate personal

protective equipment, including gloves, lab coat, and safety glasses, should be worn. All

handling should be performed in a well-ventilated area or a chemical fume hood. For complete

safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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